Cas no 2228623-61-6 (1-methyl-1H-indol-4-yl sulfamate)

• Product Name: 1-methyl-1H-indol-4-yl sulfamate
• CAS No: 2228623-61-6
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 6344530
• PubChem ID: 165885137
• Update Time: 2025-10-22

1-methyl-1H-indol-4-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-indol-4-yl sulfamate
• 2228623-61-6
• EN300-1989539

• Inchi： 1S/C9H10N2O3S/c1-11-6-5-7-8(11)3-2-4-9(7)14-15(10,12)13/h2-6H,1H3,(H2,10,12,13)
• InChI Key： JTNXTKATLIUTAZ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1=CC=CC2=C1C=CN2C

Computed Properties

• Exact Mass: 226.04121336g/mol
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.7Ų

Additional information on 1-methyl-1H-indol-4-yl sulfamate

1-Methyl-1H-Indol-4-Yl Sulfamate: A Comprehensive Overview

The compound with CAS No. 2228623-61-6, commonly referred to as 1-methyl-1H-indol-4-yl sulfamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of indole, a heterocyclic aromatic structure, and its sulfamate group introduces unique chemical properties that make it a valuable compound for various applications.

Indole derivatives have long been recognized for their versatility in chemical synthesis and their potential in drug discovery. The indole ring system is a fundamental structure in many natural products and synthetic compounds, including pharmaceuticals, agrochemicals, and advanced materials. The sulfamate group attached to the indole ring in this compound adds additional functionality, enhancing its reactivity and making it suitable for a wide range of applications.

Recent studies have highlighted the potential of 1-methyl-1H-indol-4-yl sulfamate in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The methyl group substitution on the indole ring further modulates the electronic properties of the molecule, making it an attractive candidate for medicinal chemistry research.

In terms of synthesis, 1-methyl-1H-indol-4-yl sulfamate can be prepared through various routes, including nucleophilic substitution and coupling reactions. These methods leverage the reactivity of the sulfamate group, enabling efficient construction of complex molecular architectures. The compound's stability under various reaction conditions also makes it amenable to large-scale production, which is crucial for its commercial applications.

The application of 1-methyl-1H-indol-4-yl sulfamate extends beyond pharmaceuticals. It has been investigated as a building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The sulfamate group's ability to coordinate with metal ions makes it an ideal component for constructing porous materials with tailored properties for gas storage and catalysis.

From an environmental perspective, indole derivatives like 1-methyl-1H-indol-4-yl sulfamate are being studied for their biodegradability and eco-friendly synthesis pathways. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with their production. This aligns with the growing demand for sustainable practices in the chemical industry.

In conclusion, 1-methyl-1H-indol-4-yli sulfaatamid (CAS No. 2228623-61-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a key molecule for future innovations in science and technology.